Cas no 146843-06-3 (1,2-Benzenediamine, 3-(2-propynyloxy)- (9CI))

• Product name: 1,2-Benzenediamine, 3-(2-propynyloxy)- (9CI)
• CAS No: 146843-06-3
• MF: C₉H₁₀N₂O
• MW: 162.1885
• CID: 100993
• PubChem ID: 21743763

1,2-Benzenediamine, 3-(2-propynyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 3-(2-propynyloxy)- (9CI)
• 1,2-Benzenediamine,3-(2-propyn-1-yloxy)-
• 3-prop-2-ynoxybenzene-1,2-diamine
• 1,2-Benzenediamine, 3-(2-propynyloxy)- (9CI)
• 146843-06-3
• SCHEMBL9670160

• Inchi： InChI=1S/C9H10N2O/c1-2-6-12-8-5-3-4-7(10)9(8)11/h1,3-5H,6,10-11H2
• InChI Key： DBJAQMBBMAYNSM-UHFFFAOYSA-N
• SMILES： C(OC1C=CC=C(N)C=1N)C#C

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.27